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Compound of Interest

Compound Name: GSK2945

Cat. No.: B1443831

Technical Support Center: GSK2945

Welcome to the technical support center for GSK2945. This resource is designed to assist
researchers, scientists, and drug development professionals in overcoming common
challenges encountered during the handling, storage, and experimental use of GSK2945.

Frequently Asked Questions (FAQs)

Q1: What is GSK2945 and what is its mechanism of action?

GSK2945 is a small molecule antagonist of the nuclear receptor REV-ERBa. REV-ERBa is a
key component of the core circadian clock machinery and acts as a transcriptional repressor of
several genes, including BMAL1. By inhibiting REV-ERBa, GSK2945 can modulate the
expression of circadian-controlled genes and influence metabolic and inflammatory pathways.

Q2: What are the recommended storage conditions for GSK2945?

For optimal stability, GSK2945 should be stored under specific conditions. The following table
summarizes the recommended storage for both the solid compound and solutions.
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Storage ) . .
Form Duration Special Conditions
Temperature
) Store under a nitrogen
Solid (Powder) 4°C Long-term
atmosphere.
Aliquot to avoid
. repeated freeze-thaw
Solution in DMSO -20°C Up to 1 month
cycles. Store under a
nitrogen atmosphere.
Aliquot to avoid
repeated freeze-thaw
-80°C Up to 6 months

cycles. Store under a

nitrogen atmosphere.

Q3: My GSK2945 solution in DMSO appears to have precipitated. What should | do?

Precipitation of small molecules in DMSO can occur, especially after freeze-thaw cycles or if
the DMSO has absorbed moisture. Here are some troubleshooting steps:

o Gentle Warming: Warm the solution to 37°C for a short period to see if the precipitate
redissolves.

e Sonication: Use a sonicator bath to aid in redissolving the compound.

o Fresh Solvent: Ensure you are using anhydrous (dry) DMSO, as it is hygroscopic and
absorbed water can reduce solubility.

» Verify Concentration: Ensure the concentration of your solution does not exceed the
solubility limit of GSK2945 in DMSO.

Q4: | am observing inconsistent results in my cell-based assays with GSK2945. What could be
the cause?

Inconsistent results can stem from several factors related to compound stability and handling:
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o Degradation in Media: GSK2945 may be unstable in aqueous cell culture media at 37°C. It is
recommended to perform a stability test in your specific medium.

 Variability in Stock Solution: Ensure your DMSO stock solution is fully dissolved and
homogenous before preparing working solutions.

e Adsorption to Plastics: Small molecules can sometimes adsorb to plasticware. Consider
using low-adhesion plastics or pre-coating plates.

o Light Exposure: Protect solutions from prolonged exposure to light, as this can cause
photodegradation of some compounds.

Troubleshooting Guides
Issue: Rapid Loss of Compound Activity in Aqueous
Solution

This guide will help you troubleshoot and identify the cause of decreased GSK2945 activity in
your experiments.
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Troubleshooting workflow for decreased GSK2945 activity.
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Experimental Protocols

Protocol: Assessment of GSK2945 Stability in
Experimental Media

This protocol outlines a method to determine the stability of GSK2945 in your specific cell
culture medium using High-Performance Liquid Chromatography (HPLC).

Materials:

e GSK2945

e Anhydrous DMSO

e Your experimental cell culture medium (with and without serum, if applicable)
e HPLC system with a suitable C18 column

o Acetonitrile (ACN) and water (HPLC grade)

e Formic acid (optional, for mobile phase modification)

96-well plates or microcentrifuge tubes
Procedure:
o Prepare Stock Solution: Prepare a 10 mM stock solution of GSK2945 in anhydrous DMSO.

» Prepare Working Solutions: Dilute the stock solution in your experimental medium to the final
working concentration (e.g., 10 uM). Prepare separate solutions for media with and without
serum if both conditions are used in your experiments.

e Time-Course Incubation:

o Aliquot the working solutions into multiple wells of a 96-well plate or separate tubes for
each time point.

o Incubate at 37°C in a COz incubator.
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o Define your time points (e.g., 0, 2, 4, 8, 24, 48 hours).

o Sample Collection:
o At each time point, collect an aliquot of the incubated solution.
o For the T=0 sample, collect immediately after preparation.

o To stop potential degradation, immediately mix the collected aliquot with an equal volume
of cold acetonitrile to precipitate proteins.

o Sample Processing:

o Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet
precipitated proteins.

o Transfer the supernatant to HPLC vials for analysis.
e HPLC Analysis:

o Develop a stability-indicating HPLC method capable of separating GSK2945 from
potential degradation products.[1][2][3][4] A gradient elution with a C18 column using a
mobile phase of acetonitrile and water (with 0.1% formic acid) is a common starting point.

o Inject the samples and monitor the peak area of GSK2945 at an appropriate UV
wavelength.

o Data Analysis:

o Calculate the percentage of GSK2945 remaining at each time point relative to the T=0
sample.

o Plot the percentage remaining versus time to determine the stability profile.
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Workflow for assessing GSK2945 stability in media.
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Signaling Pathway
REV-ERBa Signaling Pathway

GSK2945 is an antagonist of REV-ERBa, a key transcriptional repressor in the circadian clock.
The diagram below illustrates the core feedback loop of the circadian rhythm involving REV-
ERBa and its downstream effects.[5][6][7][8]
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REV-ERBa's role in the circadian clock feedback loop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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